Cas no 84696-60-6 (2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, calcium salt(1:?))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, calcium salt(1:?)
• CAS No: 84696-60-6
• MF: C₁₇H₁₀CaClN₂O₁₀S₃
• MW: 573.994699001312
• CID: 731589
• PubChem ID: 136075884
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, calcium salt(1:?) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-[2-(5-chloro-4-methyl-2-sulfophenyl)diazenyl]-3-hydroxy-, calcium salt(1:?)
• 4-[(5-chloro-4-methyl-2-sulphophenyl)azo]-3-hydroxynaphthalene-2,7-disulphonic acid, calcium salt
• calcium,(4Z)-4-[(5-chloro-4-methyl-2-sulfonatophenyl)hydrazinylidene]-3-oxonaphthalene-2,7-disulfonate
• 84696-60-6
• EINECS 283-665-1
• 4-((5-Chloro-4-methyl-2-sulphophenyl)azo)-3-hydroxynaphthalene-2,7-disulphonic acid, calcium salt

• Inchi： 1S/C17H13ClN2O10S3.Ca/c1-8-4-14(32(25,26)27)13(7-12(8)18)19-20-16-11-3-2-10(31(22,23)24)5-9(11)6-15(17(16)21)33(28,29)30;/h2-7,21H,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30);/q;+2/p-3/b20-19+;
• InChI Key： UKASWNCCZAIHFZ-RZLHGTIFSA-K
• SMILES： [Ca+2].ClC1=CC(=C(C=C1C)S(=O)(=O)[O-])/N=N/C1=C(C(=CC2C=C(C=CC=21)S(=O)(=O)[O-])S(=O)(=O)[O-])O

Computed Properties

• Exact Mass: 572.881
• Monoisotopic Mass: 572.881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 1140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238A^2